molecular formula C8H10F6N2 B1383384 3a,6a-Bis(trifluoromethyl)-octahydropyrrolo[3,4-c]pyrrole CAS No. 1803593-35-2

3a,6a-Bis(trifluoromethyl)-octahydropyrrolo[3,4-c]pyrrole

Cat. No. B1383384
CAS RN: 1803593-35-2
M. Wt: 248.17 g/mol
InChI Key: RBCZSLMKIQFPOP-UHFFFAOYSA-N
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Description

“3a,6a-Bis(trifluoromethyl)-octahydropyrrolo[3,4-c]pyrrole” is a synthetic compound with the molecular formula C8H10F6N2 . It has an average mass of 248.169 Da and a monoisotopic mass of 248.074814 Da .


Synthesis Analysis

The synthesis of pyrrole derivatives, including “3a,6a-Bis(trifluoromethyl)-octahydropyrrolo[3,4-c]pyrrole”, often involves the use of organocatalysis . For instance, Azizi et al. reported a novel two-component strategy that affords N-substituted pyrroles from the reaction of hexane-2,5-dione with several aromatic amines in water by introducing squaric acid as an organocatalyst .


Molecular Structure Analysis

The molecular structure of “3a,6a-Bis(trifluoromethyl)-octahydropyrrolo[3,4-c]pyrrole” is based on the pyrrole ring system, which is a five-membered aromatic heterocycle . The aromaticity of pyrrole is explained by the Hückel 4n + 2 rule, which states that a planar, cyclic, and fully conjugated molecule is aromatic if it contains 4n + 2 π electrons .


Chemical Reactions Analysis

Pyrrole derivatives, including “3a,6a-Bis(trifluoromethyl)-octahydropyrrolo[3,4-c]pyrrole”, are known for their diverse nature of activities . The combination of different pharmacophores in a pyrrole ring system has led to the formation of more active compounds .

Scientific Research Applications

Pharmaceutical Drug Development

The trifluoromethyl group in this compound is of particular interest in the development of pharmaceutical drugs. The presence of fluorine atoms can significantly alter the biological activity of a molecule, making it more lipophilic and improving its metabolic stability . This compound could serve as a precursor or an intermediate in synthesizing new drugs with enhanced pharmacokinetic properties.

properties

IUPAC Name

3a,6a-bis(trifluoromethyl)-1,2,3,4,5,6-hexahydropyrrolo[3,4-c]pyrrole
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H10F6N2/c9-7(10,11)5-1-15-3-6(5,4-16-2-5)8(12,13)14/h15-16H,1-4H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RBCZSLMKIQFPOP-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C2(CNCC2(CN1)C(F)(F)F)C(F)(F)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H10F6N2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

248.17 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
3a,6a-Bis(trifluoromethyl)-octahydropyrrolo[3,4-c]pyrrole
Reactant of Route 2
3a,6a-Bis(trifluoromethyl)-octahydropyrrolo[3,4-c]pyrrole
Reactant of Route 3
3a,6a-Bis(trifluoromethyl)-octahydropyrrolo[3,4-c]pyrrole
Reactant of Route 4
3a,6a-Bis(trifluoromethyl)-octahydropyrrolo[3,4-c]pyrrole
Reactant of Route 5
3a,6a-Bis(trifluoromethyl)-octahydropyrrolo[3,4-c]pyrrole
Reactant of Route 6
3a,6a-Bis(trifluoromethyl)-octahydropyrrolo[3,4-c]pyrrole

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